Cas no 141607-09-2 (ethyl 3-hydroxy-2-methyl-benzoate)

• Product Name: ethyl 3-hydroxy-2-methyl-benzoate
• CAS No: 141607-09-2
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• MDL: MFCD18396518
• CID: 1307263
• PubChem ID: 15376194
• Update Time: 2025-04-20

ethyl 3-hydroxy-2-methyl-benzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-hydroxy-2-methyl-, ethyl ester
• ethyl 3-hydroxy-2-methylbenzoate
• ethyl 3-hydroxy-2-methyl-benzoate
• W15304
• 141607-09-2
• Ethyl3-hydroxy-2-methylbenzoate
• ZB0020
• DA-45146
• AKOS017514858
• DTXSID70572163
• SCHEMBL1235309
• CS-0101339
• WWTLEVOTRVPTOD-UHFFFAOYSA-N
• MFCD18396518
• ethyl 2-methyl-3-hydroxybenzoate
• AS-67042

• MDL： MFCD18396518
• Inchi： 1S/C10H12O3/c1-3-13-10(12)8-5-4-6-9(11)7(8)2/h4-6,11H,3H2,1-2H3
• InChI Key： WWTLEVOTRVPTOD-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC=C(C=1C)O)=O

Computed Properties

• Exact Mass: 180.07866
• Monoisotopic Mass: 180.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters